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Compound of Interest

Compound Name: Rebolin

CAS No.: 79234-28-9

Cat. No.: B1213931

Get Quote

Disclaimer: The following information is intended as a guide for researchers, scientists, and

drug development professionals. It is crucial to consult your institution's Environmental Health

and Safety (EHS) department and adhere to all local, state, and federal regulations regarding

chemical waste disposal. The term "Rebolin" can refer to different products; this guide

addresses both pharmaceutical compounds and alkaline cleaning solutions.

Essential Safety and Logistical Information
Proper disposal of laboratory chemicals is paramount to ensuring personnel safety and

environmental protection. The disposal procedures for "Rebolin" depend entirely on its

chemical composition. It has been identified that "Rebolin" may refer to pharmaceutical

products containing active ingredients such as Rabeprazole, Aceclofenac, or Levosulpiride, or

it could refer to an alkaline cleaning agent, "Robolin," which contains sodium hydroxide. Each

requires a distinct disposal pathway.

Immediate Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling chemical waste.
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Never dispose of unknown chemicals. If the identity of the "Rebolin" product is uncertain, it

must be treated as hazardous waste.

Consult the Safety Data Sheet (SDS) for the specific product for detailed handling and safety

information.

Part 1: Disposal of Pharmaceutical "Rebolin"
(Rabeprazole, Aceclofenac, Levosulpiride)
Pharmaceutical waste generated in a laboratory setting, including expired or unused "Rebolin"

tablets or solutions, is regulated and must be disposed of as chemical waste. These

compounds should not be disposed of down the drain or in regular trash.

Data on Disposal Methods for Active Pharmaceutical
Ingredients
The following table summarizes the recommended disposal methods for the active ingredients

found in pharmaceutical products marketed under the brand name "Rebolin."
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Active
Ingredient

Chemical
Class

Primary
Disposal
Method

Secondary
Disposal
Method

Environmental
Hazard

Rabeprazole
Proton Pump

Inhibitor

Incineration by a

licensed

hazardous waste

facility.[1][2][3]

Chemical

deactivation (by

a specialized

facility).[4]

Potential for

aquatic toxicity.

[5]

Aceclofenac

Non-Steroidal

Anti-

Inflammatory

Drug (NSAID)

Incineration by a

licensed

hazardous waste

facility.[6][7]

Offer to a

licensed disposal

company for

dissolution in a

combustible

solvent and

incineration.[6]

Very toxic to

aquatic life with

long-lasting

effects.[6][7][8]

Levosulpiride
Benzamide,

Antipsychotic

Incineration by a

licensed

hazardous waste

facility.[9]

Offer to a

licensed disposal

company for

dissolution in a

combustible

solvent and

incineration.[9]

Discharge into

the environment

must be avoided.

[10]

Experimental Protocols: Segregation and Waste
Collection
While specific experimental protocols for the chemical neutralization of these pharmaceuticals

are not typically performed in a standard laboratory due to their complexity and the need for

specialized facilities, the following protocol for segregation and collection of "Rebolin"

pharmaceutical waste is mandatory:

Identification and Labeling:

Clearly label a dedicated, leak-proof waste container as "Hazardous Pharmaceutical

Waste: Rebolin (Specify active ingredients, e.g., Rabeprazole, Aceclofenac)."
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The container must be compatible with the chemical nature of the waste.

Waste Collection:

Place all expired or unused "Rebolin" tablets, capsules, and prepared solutions into the

designated hazardous waste container.

Do not mix with other types of chemical waste unless explicitly permitted by your

institution's EHS department.

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

pharmaceutical waste.[1][2][11] They will coordinate with a licensed hazardous waste

management company.

Logical Workflow for Pharmaceutical "Rebolin" Disposal
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Start: Unused/Expired
Pharmaceutical 'Rebolin'

Identify Active
Pharmaceutical Ingredients

(e.g., Rabeprazole, Aceclofenac)

Segregate into a Designated
'Hazardous Pharmaceutical Waste'

Container

Label Container with
Contents and Hazard Warnings

Store in a Secure,
Designated Waste Area

Contact Institutional EHS
for Waste Pickup

Disposal via Licensed
Hazardous Waste Vendor

(Typically Incineration)

End: Disposal Complete
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Caption: Workflow for the safe disposal of pharmaceutical "Rebolin".
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Part 2: Disposal of Alkaline Cleaner "Robolin"
(Sodium Hydroxide Solution)
"Robolin" is identified as a liquid alkaline cleaner containing sodium hydroxide. Sodium

hydroxide is a corrosive hazardous material, and its disposal is strictly regulated.

Data on Sodium Hydroxide Disposal
Parameter Guideline

Chemical Name Sodium Hydroxide (NaOH)

Hazard Class Corrosive

Primary Disposal Method
Collection by a licensed hazardous waste

company.[12][13]

Acceptable On-site Treatment (with EHS

approval)

Neutralization with a dilute acid (e.g.,

hydrochloric or sulfuric acid) to a pH between

6.0 and 8.0. This is an exothermic reaction and

must be done with extreme caution.

Prohibited Disposal Method

Do not pour down the drain without

neutralization and approval from local

authorities.[13] Do not dispose of in regular

trash.

Experimental Protocol: Neutralization of Sodium
Hydroxide Solution
This protocol should only be performed by trained personnel with the approval of their

institution's EHS department.

Preparation:

Work in a well-ventilated fume hood.

Wear appropriate PPE: chemical splash goggles, face shield, acid-resistant gloves, and a

lab coat.
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Have an appropriate spill kit and an emergency eyewash and shower readily accessible.

Use a container made of a material resistant to both acid and base (e.g., borosilicate glass

or high-density polyethylene) and place it in a secondary container (e.g., a plastic tub) to

contain any potential spills.

Procedure:

Slowly and cautiously add a dilute acid (e.g., 1M Hydrochloric Acid) to the sodium

hydroxide solution while stirring continuously with a magnetic stirrer. Never add water to a

concentrated base.

The reaction is exothermic and will generate heat. Add the acid in small increments to

control the temperature.

Monitor the pH of the solution regularly using a calibrated pH meter.

Completion:

Continue adding acid until the pH of the solution is between 6.0 and 8.0.

Allow the neutralized solution to cool to room temperature.

Disposal of Neutralized Solution:

Consult your local wastewater authority or EHS department for guidance on the disposal

of the neutralized salt solution. In many cases, a neutralized solution can be discharged to

the sanitary sewer with copious amounts of water, but this requires verification and

approval.

Decision Pathway for Alkaline "Robolin" Disposal
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Start: Unused/Expired
Alkaline 'Robolin' (NaOH Solution)

Is it a Spill?

Contain with Inert Absorbent
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Yes

Is On-site Neutralization
Approved by EHS?

No

Collect in a Labeled,
Corrosion-Resistant

Hazardous Waste Container

Follow Approved Neutralization Protocol
(Slowly add dilute acid, monitor pH).

YesNo

Is pH between 6.0 and 8.0?

No, continue
neutralizing

Dispose of Neutralized Solution
as per EHS/Local Regulations

Yes

End: Disposal Complete

Contact EHS for
Hazardous Waste Pickup
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Caption: Decision pathway for the disposal of alkaline "Robolin".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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